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Compound of Interest

Compound Name:
2,2,5,5-Tetramethyldihydrofuran-

3(2H)-one

Cat. No.: B058171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-
one, a heterocyclic ketone of interest in chemical synthesis. This document outlines its

chemical identity, physical properties, and a detailed experimental protocol for its synthesis.

Nomenclature and Identification
The compound with the systematic name 2,2,5,5-Tetramethyl-dihydrofuran-3(2H)-one is a

saturated five-membered heterocyclic compound containing an oxygen atom and a ketone

functional group. It is also recognized by several synonyms.

Synonyms:

2,2,5,5-Tetramethyltetrahydrofuran-3-one[1][2]

2,2,5,5-tetramethyloxolan-3-one[1][2]

Dihydro-2,2,5,5-tetramethyl-3(2H)-furanone[2][3][4][5]

2,2,5,5-Tetramethyltetrahydro-3-ketofuran[2][4]

3(2H)-Furanone, dihydro-2,2,5,5-tetramethyl-[2][4]
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3-Oxo-2,2,5,5-tetramethyltetrahydrofuran[2]

The relationship between the IUPAC name and its common synonyms is illustrated in the

diagram below.

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

2,2,5,5-Tetramethyltetrahydrofuran-3-one

aka

Dihydro-2,2,5,5-tetramethyl-3(2H)-furanoneaka

2,2,5,5-tetramethyloxolan-3-one

aka

2,2,5,5-Tetramethyltetrahydro-3-ketofuran

aka

Click to download full resolution via product page

Nomenclature relationship for the target compound.

Physicochemical Properties
A summary of the key quantitative data for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is

presented in the table below for easy reference and comparison.
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Property Value Reference

CAS Number 5455-94-7 [1][2][4][5][6][7]

Molecular Formula C₈H₁₄O₂ [2][4][6]

Molecular Weight 142.20 g/mol [2][5][6]

Appearance Colorless liquid/oil [1][2]

Boiling Point 42-43 °C at 11 mm Hg [2][6][8]

149.8 °C at 760 mmHg [1]

Density 0.926 g/mL at 25 °C [1][2][6]

Refractive Index (n20/D) 1.42 [2][5][6]

Flash Point 39.4 °C [1]

103 °F [2][8]

Storage Temperature 2-8°C [2]

Solubility
Soluble in Chloroform, Ethyl

Acetate
[2]

Experimental Protocol: Synthesis
The synthesis of dihydro-2,2,5,5-tetramethyl-3(2H)-furanone can be achieved through the

hydration of 2,5-dimethyl-3-hexyne-2,5-diol.[3] The general workflow for this synthesis is

depicted below.
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Starting Materials

Reaction

Work-up & Purification

Final Product

2,5-dimethyl-3-hexyne-2,5-diol

Heating in aqueous solution

Mercuric oxide / H₂SO₄

Distillation

Ether Extraction

Drying over MgSO₄

Evaporation

Final Distillation (150°C)

Dihydro-2,2,5,5-tetramethyl-3(2H)-furanone

Click to download full resolution via product page

Synthesis workflow for the target compound.
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Detailed Methodology:[3]

Reaction Setup: Dissolve 600 mg of mercuric oxide in 200 mL of water containing 2 mL of

concentrated sulfuric acid.

Addition of Starting Material: Add 50.0 g (352 mmol) of solid 2,5-dimethyl-3-hexyne-2,5-diol

to the solution.

Reaction: Heat the solution until it becomes homogeneous and then turns cloudy. Stop

heating and stir the flask in a room temperature water bath for 30 minutes.

Initial Purification: Distill the solution, collecting 250 mL of distillate. More water can be added

to the distillation flask if necessary.

Extraction: The resulting biphasic material is taken up into ether. The ether layer is

separated, washed with brine, and dried over magnesium sulfate.

Final Purification: Filter the solution, evaporate the ether, and distill the residue at 150 °C to

yield dihydro-2,2,5,5-tetramethyl-3(2H)-furanone as a water-white oil. The reported yield for

this procedure is 89%.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Tetramethyldihydrofuran-3(2H)-one]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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